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Compound of Interest

Compound Name: Iron,4-cyclopentadien-1-yl)-

Cat. No.: B104167 Get Quote

In the dynamic landscape of chemical research and drug development, the safe handling of

organometallic compounds is paramount. The ambiguous term "Iron,4-cyclopentadien-1-yl" can

refer to several substances, with two of the most common being Ferrocene and

Cyclopentadienyliron dicarbonyl dimer. This guide provides essential, immediate safety and

logistical information for both compounds, offering procedural, step-by-step guidance to ensure

the well-being of laboratory professionals.

Section 1: Ferrocene (Bis(cyclopentadienyl)iron)
Ferrocene is an organometallic compound with the formula Fe(C₅H₅)₂. It is an amber-colored,

crystalline solid.[1] Proper handling and disposal are crucial due to its flammability and

potential health hazards.

Hazard Identification and Safety Data
Ferrocene is a flammable solid that is harmful if swallowed and is suspected of damaging

fertility or the unborn child.[2] It may also cause damage to organs, specifically the liver,

through prolonged or repeated exposure via inhalation.[2]
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Hazard Category GHS Classification Signal Word Hazard Statement

Physical Hazard
Flammable solids

(Category 1)[2]
Danger

H228: Flammable

solid[2]

Health Hazard
Acute toxicity, Oral

(Category 4)[2]
Danger

H302: Harmful if

swallowed[2]

Health Hazard

Acute toxicity,

Inhalation (Category

4)[3]

Danger
H332: Harmful if

inhaled[3]

Health Hazard
Reproductive toxicity

(Category 2)[2]
Danger

H361: Suspected of

damaging fertility or

the unborn child[2]

Health Hazard

Specific target organ

toxicity — repeated

exposure (Category 2)

[2]

Danger

H373: May cause

damage to organs

through prolonged or

repeated exposure[2]

Environmental Hazard

Hazardous to the

aquatic environment,

long-term hazard

(Category 1)[2]

Danger

H410: Very toxic to

aquatic life with long

lasting effects[2]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is non-negotiable when handling Ferrocene.

The following PPE is mandatory:
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PPE Category Specific Requirements

Eye/Face Protection
Safety glasses with side-shields conforming to

EN166 or NIOSH-approved safety goggles.[2][4]

Hand Protection
Chemical-resistant gloves (e.g., nitrile rubber)

inspected prior to use.[2][4]

Body Protection

A complete suit protecting against chemicals,

such as a flame-retardant and antistatic lab

coat.[2][4]

Respiratory Protection

For operations where dust may be generated, a

NIOSH-approved N100 or P3 full-face particle

respirator is necessary.[4][5]

Experimental Protocol: Safe Handling of Ferrocene
Preparation: Before handling, ensure that an appropriate fire extinguisher (dry chemical,

carbon dioxide, or alcohol-resistant foam) is readily accessible.[2][4] All personnel must be

trained on the specific hazards of Ferrocene.

Engineering Controls: All work with Ferrocene should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood to minimize inhalation exposure.[5] Use

explosion-proof electrical and ventilating equipment.[5]

Dispensing and Use:

Ground and bond the container and receiving equipment to prevent static discharge.[5]

Avoid the formation of dust and aerosols.[5]

Keep away from open flames, sparks, and hot surfaces.[5]

Do not eat, drink, or smoke in the handling area.[5]

Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[5] The

storage area should be designated for flammable solids.[2]
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Disposal Plan
Contaminated materials and unused Ferrocene are considered hazardous waste.

Waste Collection: Collect waste in a designated, labeled, and sealed container.

Disposal Route: Dispose of the waste through a licensed professional waste disposal

service. Do not allow the chemical to enter drains.[6]

Decontamination: Decontaminate all surfaces and equipment that have come into contact

with Ferrocene using appropriate cleaning agents.

Workflow for Handling and Disposal of Ferrocene
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Caption: Workflow for the safe handling and disposal of Ferrocene.

Section 2: Cyclopentadienyliron Dicarbonyl Dimer
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Cyclopentadienyliron dicarbonyl dimer, with the formula [(η⁵-C₅H₅)Fe(CO)₂]₂, is a dark reddish-

purple crystalline solid.[7] It is harmful if swallowed, in contact with skin, or if inhaled.[7]

Hazard Identification and Safety Data
This compound is classified as hazardous and requires careful handling to avoid exposure.

Hazard Category GHS Classification Signal Word Hazard Statement

Health Hazard
Acute toxicity, Oral

(Category 4)[7]
Warning

H302: Harmful if

swallowed[7]

Health Hazard
Acute toxicity, Dermal

(Category 4)[7]
Warning

H312: Harmful in

contact with skin[8]

Health Hazard

Acute toxicity,

Inhalation (Category

4)[7]

Warning
H332: Harmful if

inhaled[7]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is essential to prevent exposure.

PPE Category Specific Requirements

Eye/Face Protection
Wear safety glasses with side shields or

goggles.[8]

Hand Protection Wear protective gloves.[8]

Body Protection
Wear appropriate protective clothing to prevent

skin exposure.[8]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

136 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[8]
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Experimental Protocol: Safe Handling of
Cyclopentadienyliron Dicarbonyl Dimer

Preparation: Ensure an eyewash station and safety shower are readily accessible.[7] All

personnel must be familiar with the SDS for this compound.

Engineering Controls: Work must be performed in a chemical fume hood to ensure adequate

ventilation and to minimize inhalation risk.[8]

Dispensing and Use:

Avoid the formation of dust.[7]

Do not get in eyes, on skin, or on clothing.[7]

Wash hands thoroughly after handling.[7]

Do not eat, drink, or smoke when using this product.[7]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[7] It is

recommended to store under an inert atmosphere as it is air-sensitive.[7][8]

Disposal Plan
Waste from this compound is classified as hazardous and must be disposed of accordingly.

Waste Collection: Sweep up and shovel any solid waste into a suitable, labeled container for

disposal.[7]

Disposal Route: Dispose of waste in accordance with local, state, and federal regulations

through an approved waste disposal plant.[7]

Contaminated Packaging: Dispose of contaminated packaging to a hazardous or special

waste collection point.[8]

Workflow for Handling and Disposal of
Cyclopentadienyliron Dicarbonyl Dimer
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Caption: Workflow for the safe handling and disposal of the dimer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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